Cas no 38266-87-4 (Thiophene-2-carbaldehyde Oxime)

• Product Name: Thiophene-2-carbaldehyde Oxime
• CAS No: 38266-87-4
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 298318
• PubChem ID: 6876527
• Update Time: 2025-11-02

Thiophene-2-carbaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,oxime, [C(E)]-
• (E)-2-Thienylaldehyde oxime
• 2-Thiophenecarboxaldehyde,oxime, (E)-
• 2-Thiophene-trans-aldoxime
• 2-Formylthiophene oxime
• AKOS000278533
• Thiophene-2-aldoxime
• Thiophene-2-Carboxaldoxime
• NSC-110538
• 2-THIOPHENECARBOXALDEHYDE OXIME
• HMS1366N08
• NSC110538
• MFCD00022509
• CS-0171538
• A918823
• 2-THIOPHENECARBOXALDOXIME
• 2-Thiophenecarboxaldehyde,oxime,(E)-(9CI)
• 2-Thiophenealdehyde oxime
• 4W6UB726D3
• Thiophene-2-carbaldehydeoxime
• (NE)-N-(thiophen-2-ylmethylidene)hydroxylamine
• GASLBPLHYRZLLT-GQCTYLIASA-N
• AI3-62727
• N-[(thiophen-2-yl)methylidene]hydroxylamine
• thiophene-2-carboxaldehyde oxime
• Q27461807
• (E)-thiophene-2-carbaldehyde oxime
• Thiophen-2-aldoxim
• 29683-84-9
• 1M-923
• CHEMBL2420347
• Q-102487
• AKOS025312344
• 38266-87-4
• AS-61146
• EINECS 249-778-5
• EN300-06079
• Thiophene-2-carbaldehyde oxime
• 2-Thiophenecarboxaldehyde, oxime
• NSC 110538
• (E)-Thiophene-2-carbaldehydeoxime
• (E)-N-[(thiophen-2-yl)methylidene]hydroxylamine
• UNII-4W6UB726D3
• AB01096985-03
• NCGC00331488-01
• Z49568302
• Thiophene-2-carbaldehyde Oxime

• MDL： MFCD00022509
• Inchi： 1S/C5H5NOS/c7-6-4-5-2-1-3-8-5/h1-4,7H/b6-4+
• InChI Key： GASLBPLHYRZLLT-GQCTYLIASA-N
• SMILES： S1C=CC=C1/C=N/O

Computed Properties

• Exact Mass: 127.00925
• Monoisotopic Mass: 127.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.8A^2

Experimental Properties

• Density: 1.26
• Melting Point: 132-136 °C
• Boiling Point: 212.8°Cat760mmHg
• Flash Point: 82.5°C
• Refractive Index: 1.606
• PSA: 32.59
• LogP: 1.55620

Thiophene-2-carbaldehyde Oxime Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene-2-carbaldehyde Oxime

Exploring Thiophene-2-carbaldehyde Oxime (CAS No. 38266-87-4): Properties, Applications, and Market Insights

Thiophene-2-carbaldehyde Oxime (CAS No. 38266-87-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its thiophene ring and oxime functional group, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Thiophene-2-carbaldehyde Oxime combines the aromaticity of the thiophene moiety with the reactivity of the oxime group. This combination allows for versatile chemical transformations, making it a key building block in organic synthesis. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are crucial in drug discovery and development. The compound's ability to act as a ligand in coordination chemistry further expands its utility in catalytic processes.

In the pharmaceutical industry, Thiophene-2-carbaldehyde Oxime is being explored for its potential in designing new therapeutic agents. Its structural features are particularly relevant in the development of anti-inflammatory and antimicrobial drugs, addressing some of the most pressing healthcare challenges today. With the rise of antibiotic resistance and chronic inflammatory conditions, researchers are keen on leveraging this compound's properties to create more effective treatments.

The agrochemical sector also benefits from the applications of Thiophene-2-carbaldehyde Oxime. Its derivatives are being investigated for their potential as pesticides and herbicides, offering environmentally friendly alternatives to traditional agrochemicals. As sustainability becomes a global priority, the demand for such innovative solutions is expected to grow, positioning this compound as a critical component in modern agriculture.

From a material science perspective, Thiophene-2-carbaldehyde Oxime contributes to the development of advanced polymers and conductive materials. Its incorporation into polymer matrices can enhance material properties such as thermal stability and electrical conductivity, making it valuable for applications in electronics and coatings. The ongoing advancements in renewable energy technologies further underscore the importance of such materials in creating efficient and durable components.

The market for Thiophene-2-carbaldehyde Oxime is witnessing steady growth, driven by its diverse applications and the increasing demand for high-performance chemicals. Key players in the chemical industry are investing in research and development to explore new uses for this compound, ensuring its relevance in emerging technologies. As regulatory frameworks evolve to promote safer and more sustainable chemical practices, Thiophene-2-carbaldehyde Oxime is poised to play a pivotal role in meeting these standards.

In conclusion, Thiophene-2-carbaldehyde Oxime (CAS No. 38266-87-4) is a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research and innovation. As the scientific community continues to uncover new possibilities for this compound, its impact on technology and industry is expected to expand, solidifying its position as a valuable asset in modern chemistry.